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Compound of Interest

Compound Name: Ethyl 4-bromo-2-fluorobenzoate

Cat. No.: B1322106 Get Quote

An In-depth Technical Guide on the Safety of Ethyl 4-bromo-2-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a summary of publicly available safety information. It is not a

substitute for a manufacturer's official Safety Data Sheet (SDS). Always consult the original

SDS before handling this chemical.

Chemical Identification and Physical Properties
Ethyl 4-bromo-2-fluorobenzoate is a fluorinated building block used in research and

development.[1] The following table summarizes its key identification and physical properties.
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Identifier Value Source(s)

Chemical Name
Ethyl 4-bromo-2-

fluorobenzoate
[1][2]

CAS Number 474709-71-2 [1][2]

Molecular Formula C₉H₈BrFO₂ [1][2]

Molecular Weight 247.06 g/mol [1][2]

Physical Form Liquid

Purity ≥95% - 98% [1]

Storage

Store in a dry, room

temperature, and sealed

container.

Hazard Identification and Classification
Ethyl 4-bromo-2-fluorobenzoate is classified as a hazardous substance. The GHS hazard

statements and precautionary statements are summarized below.
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GHS Classification Code Description Source(s)

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation. [2]

H319
Causes serious eye

irritation.

H335
May cause respiratory

irritation.

Signal Word Warning

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

Toxicological Information
Detailed quantitative toxicological data, such as LD50 or LC50 values, are not readily available

in the public search results. However, the hazard statements indicate that the substance is

harmful if swallowed and causes skin, eye, and respiratory irritation.[2] The U.S. Environmental

Protection Agency (EPA) has noted that for certain new chemical substances, including Ethyl
4-bromo-2-fluorobenzoate, there are concerns for lung effects based on Structure-Activity

Relationship (SAR) analysis of analogous respirable, poorly soluble particulates.

Experimental Protocols
Detailed experimental protocols for safety and toxicity testing of Ethyl 4-bromo-2-
fluorobenzoate are not provided in the publicly available documents. However, a method for

its synthesis has been described.
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Synthesis of Ethyl 4-bromo-2-fluorobenzoate:

To a solution of 4-bromo-2-fluorobenzoic acid (3.0 g) in ethanol (20 mL), thionyl chloride (2.0

mL) was added at 0°C. The mixture was then stirred overnight at 70°C. After the reaction, a

saturated aqueous sodium hydrogencarbonate solution was added. The mixture was

concentrated under reduced pressure, and the residue was extracted with ethyl acetate. The

organic layer was washed with water and saturated brine, dried over anhydrous magnesium

sulfate, and concentrated under reduced pressure to yield the final product.[2]

Visualizations
Diagram 1: Hazard and Precautionary Workflow

This diagram illustrates the logical flow of handling Ethyl 4-bromo-2-fluorobenzoate based on

its hazards and required precautions.
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Caption: Logical workflow for handling based on hazard statements.

Diagram 2: Synthesis Workflow

This diagram outlines the key steps in the synthesis of Ethyl 4-bromo-2-fluorobenzoate.

4-bromo-2-fluorobenzoic acid
Ethanol

Thionyl chloride
Stir overnight at 70°C

Add NaHCO3 solution
Concentrate

Extract with Ethyl Acetate

Wash with water and brine
Dry over MgSO4

Concentrate
Ethyl 4-bromo-2-fluorobenzoate

Click to download full resolution via product page

Caption: High-level overview of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 474709-71-2 Cas No. | Ethyl 4-bromo-2-fluorobenzoate | Apollo
[store.apolloscientific.co.uk]

2. echemi.com [echemi.com]

To cite this document: BenchChem. [Ethyl 4-bromo-2-fluorobenzoate safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322106#ethyl-4-bromo-2-fluorobenzoate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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